Cas no 1261649-30-2 (3-Iodo-4-(trifluoromethyl)benzyl chloride)

• Product Name: 3-Iodo-4-(trifluoromethyl)benzyl chloride
• CAS No: 1261649-30-2
• MF: C₈H₅ClF₃I
• MW: 320.477984189987
• CID: 4981974
• Update Time: 2025-10-28

3-Iodo-4-(trifluoromethyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(trifluoromethyl)benzyl chloride

• Inchi： 1S/C8H5ClF3I/c9-4-5-1-2-6(7(13)3-5)8(10,11)12/h1-3H,4H2
• InChI Key： VRWABRBQJKKNEK-UHFFFAOYSA-N
• SMILES： IC1C=C(CCl)C=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 3-Iodo-4-(trifluoromethyl)benzyl chloride

Comprehensive Guide to 3-Iodo-4-(trifluoromethyl)benzyl chloride (CAS No. 1261649-30-2): Properties, Applications, and Industry Insights

3-Iodo-4-(trifluoromethyl)benzyl chloride (CAS No. 1261649-30-2) is a highly specialized halogenated aromatic compound with significant relevance in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique iodo and trifluoromethyl functional groups, serves as a versatile building block for cross-coupling reactions and medicinal chemistry applications. Its molecular structure, combining benzyl chloride reactivity with electron-withdrawing substituents, makes it particularly valuable for designing high-performance materials and bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-Iodo-4-(trifluoromethyl)benzyl chloride has surged due to their exceptional metabolic stability and lipophilicity—properties critical for drug development. Pharmaceutical researchers frequently search for "trifluoromethylbenzyl derivatives" or "iodo-substituted aryl chlorides" to enhance drug candidate optimization. The compound’s CAS No. 1261649-30-2 is often queried in patent databases and material safety documentation, reflecting its industrial importance.

The synthesis of 3-Iodo-4-(trifluoromethyl)benzyl chloride typically involves electrophilic aromatic substitution or Sandmeyer reactions, with stringent control over reaction conditions to ensure high purity. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying its structural integrity. Users searching for "synthetic routes for iodo-trifluoromethyl compounds" or "benzyl chloride derivatives applications" will find this compound’s regioselectivity and functional group compatibility particularly noteworthy.

Beyond pharmaceuticals, 3-Iodo-4-(trifluoromethyl)benzyl chloride finds applications in agrochemicals and advanced material science. Its halogenated aromatic core contributes to the development of liquid crystals, OLED materials, and polymer modifiers. Industry professionals often explore "trifluoromethylbenzyl chloride suppliers" or "iodo-aromatic compound stability" to address challenges in scale-up production and storage conditions.

Environmental and regulatory considerations are increasingly shaping discussions around halogenated compounds. While 3-Iodo-4-(trifluoromethyl)benzyl chloride is not classified as hazardous under standard guidelines, proper handling protocols and waste disposal methods are emphasized in safety data sheets. Searches for "green chemistry alternatives to halogenated intermediates" highlight the industry’s shift toward sustainable synthesis.

In conclusion, 3-Iodo-4-(trifluoromethyl)benzyl chloride (CAS No. 1261649-30-2) represents a critical intermediate bridging academic research and industrial innovation. Its dual functionality—combining iodo and trifluoromethyl groups—ensures continued relevance in catalysis, material design, and life sciences. As AI-driven drug discovery and high-throughput screening advance, this compound’s role in structure-activity relationship studies is expected to grow exponentially.